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Abstract

LX-6171 is a small molecule inhibitor of the solute carrier family 6 member 7 (SLC6A7), also
known as the L-proline transporter (PROT), which is primarily expressed in the central nervous
system.[1][2] While development for cognitive disorders was halted, the target remains of
interest for other neurological and psychiatric conditions.[3] Visualizing the engagement of LX-
6171 with its target in the brain is crucial for understanding its pharmacokinetic and
pharmacodynamic properties, optimizing dosing, and confirming its mechanism of action in
preclinical and clinical studies. This document provides a detailed, albeit hypothetical, set of
application notes and protocols for imaging the target engagement of LX-6171 in the brain
using Positron Emission Tomography (PET), based on established methodologies for other
SLC transporters. As no specific imaging studies for LX-6171 have been published, these
protocols are adapted from analogous studies of other neurotransmitter transporters.

Introduction to LX-6171 and its Target, SLC6A7

LX-6171 is an orally bioavailable small molecule that inhibits SLC6A7, a high-affinity L-proline
transporter found at the synaptic vesicles and presynaptic membranes of glutamatergic
neurons.[4] SLC6A7 is a member of the gamma-aminobutyric acid (GABA) neurotransmitter
transporter family and is expressed in brain regions associated with learning and memory.[5]
By inhibiting this transporter, LX-6171 was investigated for its potential to treat cognitive
impairment.[4][6]
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Signaling Pathway of Glutamatergic Synapse and SLC6A7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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